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Compound of Interest

Compound Name: 4-(4-Methylphenoxy)piperidine

CAS No.: 63843-49-2

Cat. No.: B1318661

Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the utilization of 4-(4-Methylphenoxy)piperidine as a key

intermediate in the pharmaceutical industry. This document outlines its synthesis, purification,

and subsequent application in the development of novel therapeutics, with a particular focus on

agents targeting the central nervous system (CNS).

Introduction: The Significance of the 4-
Aryloxypiperidine Scaffold
The piperidine ring is a ubiquitous scaffold in medicinal chemistry, found in numerous approved

drugs.[1][2] Its conformational flexibility and ability to present substituents in defined spatial

orientations make it an ideal building block for interacting with a variety of biological targets.

The introduction of a 4-aryloxy substituent, as in 4-(4-Methylphenoxy)piperidine, imparts a

unique combination of lipophilicity and hydrogen bonding capability, rendering this scaffold

particularly valuable for targeting CNS receptors.
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Derivatives of 4-(4-Methylphenoxy)piperidine have been investigated for their potential as

antagonists for the N-methyl-D-aspartate (NMDA) receptor, modulators of dopamine and

serotonin receptors, and as components of novel analgesic agents.[3][4] Its versatile nature

allows for further structural modifications at the piperidine nitrogen, enabling the exploration of

structure-activity relationships (SAR) and the optimization of pharmacokinetic and

pharmacodynamic properties. This guide provides detailed protocols for the synthesis and

pharmacological evaluation of this important pharmaceutical intermediate.

PART 1: Synthesis and Purification of 4-(4-
Methylphenoxy)piperidine Hydrochloride
The synthesis of 4-(4-Methylphenoxy)piperidine hydrochloride is typically achieved through a

nucleophilic aromatic substitution reaction, followed by deprotection and salt formation. The

following protocol is a robust and scalable method for its preparation.

Experimental Workflow: Synthesis

Synthesis of 4-(4-Methylphenoxy)piperidine HCl

Starting Materials:
- N-Boc-4-hydroxypiperidine

- 4-Fluorotoluene
- Sodium Hydride

Williamson Ether Synthesis
(Nucleophilic Aromatic Substitution)

1. DMF, 0°C to RT Boc Deprotection
(Acidic Conditions)

2. Intermediate Product Salt Formation
(HCl in Ether)

3. Free Base Final Product:
4-(4-Methylphenoxy)piperidine HCl

4. Precipitation

Click to download full resolution via product page

Caption: Synthetic workflow for 4-(4-Methylphenoxy)piperidine HCl.

Detailed Synthesis Protocol
Step 1: Synthesis of tert-butyl 4-(4-methylphenoxy)piperidine-1-carboxylate

To a stirred suspension of sodium hydride (60% dispersion in mineral oil, 1.2 equivalents) in

anhydrous N,N-dimethylformamide (DMF) at 0°C under a nitrogen atmosphere, add a

solution of N-Boc-4-hydroxypiperidine (1.0 equivalent) in anhydrous DMF dropwise.
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Allow the reaction mixture to warm to room temperature and stir for 1 hour, or until hydrogen

evolution ceases.

Cool the mixture back to 0°C and add a solution of 4-fluorotoluene (1.1 equivalents) in

anhydrous DMF dropwise.

Allow the reaction to warm to room temperature and then heat to 80°C for 12-16 hours.

Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-

mass spectrometry (LC-MS).

Upon completion, cool the reaction mixture to room temperature and quench by the slow

addition of water.

Extract the aqueous layer with ethyl acetate (3 x volumes).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel using a gradient of

ethyl acetate in hexanes to afford tert-butyl 4-(4-methylphenoxy)piperidine-1-carboxylate

as a colorless oil or white solid.

Step 2: Synthesis of 4-(4-Methylphenoxy)piperidine (Free Base)

Dissolve the purified tert-butyl 4-(4-methylphenoxy)piperidine-1-carboxylate (1.0

equivalent) in a minimal amount of dichloromethane.

Add a solution of hydrochloric acid in 1,4-dioxane (4 M, 5-10 equivalents) and stir the mixture

at room temperature for 2-4 hours. Monitor the deprotection by TLC or LC-MS.

Upon completion, concentrate the reaction mixture under reduced pressure to remove the

solvent and excess acid.

Dissolve the residue in water and basify to pH > 10 with a 2 M sodium hydroxide solution.

Extract the aqueous layer with dichloromethane (3 x volumes).
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Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to yield 4-(4-methylphenoxy)piperidine as a free base.

Step 3: Formation of 4-(4-Methylphenoxy)piperidine Hydrochloride

Dissolve the 4-(4-methylphenoxy)piperidine free base in a minimal amount of diethyl ether.

To this solution, add a solution of hydrochloric acid in diethyl ether (2 M) dropwise with

stirring until precipitation is complete.

Collect the white precipitate by vacuum filtration, wash with cold diethyl ether, and dry under

vacuum to yield 4-(4-methylphenoxy)piperidine hydrochloride.

Table 1: Reagent and Product Characterization

Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

Appearance Purity (Typical)

N-Boc-4-

hydroxypiperidin

e

C10H19NO3 201.26 White solid >98%

4-Fluorotoluene C7H7F 110.13 Colorless liquid >99%

tert-butyl 4-(4-

methylphenoxy)p

iperidine-1-

carboxylate

C17H25NO3 291.39
Colorless

oil/white solid

>95% (after

chromatography)

4-(4-

Methylphenoxy)p

iperidine

hydrochloride

C12H18ClNO 227.73
White to off-white

solid

>98% (by HPLC)

[5]

PART 2: Pharmacological Evaluation Protocols
The 4-(4-Methylphenoxy)piperidine scaffold is a versatile starting point for the development

of CNS-active agents. The following protocols describe standard in vitro assays to characterize

the pharmacological profile of its derivatives.
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Experimental Workflow: Pharmacological Assays

Pharmacological Evaluation of Derivatives

4-(4-Methylphenoxy)piperidine Derivative

NMDA Receptor Binding Assay
([3H]MK-801)

Dopamine D2 Receptor Binding Assay
([3H]Spiperone)

Functional Assay
(e.g., Calcium Flux, cAMP)

Data Analysis
(IC50/EC50 Determination)

Click to download full resolution via product page

Caption: Workflow for in vitro pharmacological evaluation.

Protocol 1: NMDA Receptor Binding Assay ([³H]MK-801)
This assay determines the affinity of test compounds for the NMDA receptor ion channel

binding site, using the radiolabeled antagonist [³H]MK-801.[6][7]

Materials:

Rat cortical membranes (prepared from Wistar rats)

Assay Buffer: 50 mM Tris-HCl, pH 7.4

Radioligand: [³H]MK-801 (specific activity ~80 Ci/mmol)

Non-specific determinant: MK-801 (unlabeled, 10 µM)

Glutamate (10 µM) and Glycine (10 µM)

Test compounds (dissolved in DMSO)
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96-well microplates

Scintillation cocktail and counter

Procedure:

Prepare rat cortical membranes as previously described.[8]

In a 96-well microplate, add 50 µL of assay buffer, 25 µL of test compound solution (at

various concentrations), and 25 µL of [³H]MK-801 solution (final concentration 5 nM).

For total binding, add 25 µL of DMSO. For non-specific binding, add 25 µL of unlabeled MK-

801 (final concentration 10 µM).

Add 100 µL of the membrane preparation (containing 10 µM glutamate and 10 µM glycine).

Incubate the plate at room temperature for 2 hours with gentle agitation.

Terminate the assay by rapid filtration through GF/B filters pre-soaked in 0.5%

polyethyleneimine.

Wash the filters three times with ice-cold assay buffer.

Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity

using a scintillation counter.

Calculate the specific binding and determine the IC50 value for the test compound.

Protocol 2: Dopamine D2 Receptor Binding Assay
([³H]Spiperone)
This assay measures the affinity of test compounds for the dopamine D2 receptor using the

radiolabeled antagonist [³H]Spiperone.[9]

Materials:

CHO or HEK293 cells stably expressing the human dopamine D2 receptor
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Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4

Radioligand: [³H]Spiperone (specific activity ~90 Ci/mmol)

Non-specific determinant: Haloperidol (10 µM)

Test compounds (dissolved in DMSO)

96-well microplates

Scintillation cocktail and counter

Procedure:

Prepare cell membranes from the D2-expressing cell line.

In a 96-well microplate, add 50 µL of assay buffer, 25 µL of test compound solution, and 25

µL of [³H]Spiperone solution (final concentration 0.2 nM).

For total binding, add 25 µL of DMSO. For non-specific binding, add 25 µL of haloperidol

(final concentration 10 µM).

Add 100 µL of the membrane preparation.

Incubate at room temperature for 1 hour.

Terminate the assay by rapid filtration and washing as described in the NMDA receptor

binding assay.

Determine the radioactivity and calculate the IC50 value.

PART 3: In Vitro ADME and Toxicology Profiling
Early assessment of Absorption, Distribution, Metabolism, and Excretion (ADME) and

toxicological properties is crucial in drug development.[10][11][12] The following provides a

general protocol for a key in vitro ADME assay and a summary of other important assessments.
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Protocol 3: Metabolic Stability in Human Liver
Microsomes
This assay evaluates the susceptibility of a compound to metabolism by cytochrome P450

enzymes.

Materials:

Human liver microsomes (pooled)

Phosphate buffer (0.1 M, pH 7.4)

NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

Test compound (1 µM)

Positive control (e.g., testosterone)

Acetonitrile with an internal standard

LC-MS/MS system

Procedure:

Pre-incubate the test compound and positive control with human liver microsomes in

phosphate buffer at 37°C for 5 minutes.

Initiate the reaction by adding the NADPH regenerating system.

At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding an

equal volume of cold acetonitrile containing an internal standard.

Centrifuge the samples to pellet the protein.

Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

Calculate the in vitro half-life (t½) and intrinsic clearance (Clint).
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Table 2: Overview of Key In Vitro ADME/Tox Assays
Assay Principle Key Parameters Measured

Aqueous Solubility

Measures the maximum

concentration of a compound

that can dissolve in an

aqueous buffer.

Kinetic and thermodynamic

solubility.

LogD/LogP

Determines the lipophilicity of a

compound by measuring its

distribution between an

organic and an aqueous

phase.

Distribution/partition

coefficient.

Caco-2 Permeability

Assesses the ability of a

compound to cross the

intestinal epithelial barrier

using a human colon

adenocarcinoma cell line.

Apparent permeability (Papp).

Plasma Protein Binding

Measures the extent to which

a compound binds to plasma

proteins, which affects its

distribution and clearance.

Percentage of bound and

unbound drug.

CYP450 Inhibition

Evaluates the potential of a

compound to inhibit major

cytochrome P450 enzymes,

which can lead to drug-drug

interactions.

IC50 values for major CYP

isoforms.[3]

hERG Inhibition

Assesses the potential of a

compound to block the hERG

potassium channel, which can

lead to cardiac arrhythmias.

IC50 value.

Cytotoxicity

Determines the concentration

of a compound that is toxic to

cells.

CC50 or IC50 in various cell

lines.
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Conclusion
4-(4-Methylphenoxy)piperidine is a valuable and versatile building block in modern drug

discovery. Its synthesis is straightforward, and the resulting scaffold provides a foundation for

developing novel therapeutics with diverse pharmacological profiles. The protocols outlined in

these application notes offer a starting point for the synthesis, purification, and in vitro

characterization of derivatives of 4-(4-Methylphenoxy)piperidine, enabling researchers to

efficiently advance their drug discovery programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Phone: (601) 213-4426

Email: info@benchchem.com
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